Cas no 2770487-56-2 (benzyl N-(2-cyano-5-fluorophenyl)carbamate)

• Product Name: benzyl N-(2-cyano-5-fluorophenyl)carbamate
• CAS No: 2770487-56-2
• MF: C₁₅H₁₁FN₂O₂
• MW: 270.258446931839
• CID: 5562449
• PubChem ID: 165999471
• Update Time: 2025-06-13

benzyl N-(2-cyano-5-fluorophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-37396596
• 2770487-56-2
• benzyl N-(2-cyano-5-fluorophenyl)carbamate

• Inchi： 1S/C15H11FN2O2/c16-13-7-6-12(9-17)14(8-13)18-15(19)20-10-11-4-2-1-3-5-11/h1-8H,10H2,(H,18,19)
• InChI Key： CGLJAORIVWRKFP-UHFFFAOYSA-N
• SMILES： FC1C=CC(C#N)=C(C=1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 270.08045576g/mol
• Monoisotopic Mass: 270.08045576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 373
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 62.1Ų

Additional information on benzyl N-(2-cyano-5-fluorophenyl)carbamate

Introduction to Benzyl N-(2-cyano-5-fluorophenyl)carbamate (CAS No. 2770487-56-2)

Benzyl N-(2-cyano-5-fluorophenyl)carbamate, a compound with the chemical formula C₁₄H₁₀FN₂O₂, is a significant molecule in the field of pharmaceutical chemistry. This compound is characterized by its unique structural features, which include a benzyl group, a cyano-substituted phenyl ring, and a fluorine atom at the 5-position of the phenyl ring. The presence of these functional groups makes it a versatile intermediate in the synthesis of various bioactive molecules.

The CAS number 2770487-56-2 provides a unique identifier for this compound, ensuring precise recognition and differentiation in chemical databases and literature. This numbering system is crucial for researchers who need to reference specific chemical entities accurately. The compound's molecular structure, featuring a carbamate linkage between the benzyl group and the cyano-substituted phenyl ring, contributes to its reactivity and potential applications in drug development.

Benzyl N-(2-cyano-5-fluorophenyl)carbamate has garnered attention in recent years due to its potential role in the synthesis of pharmaceutical agents. The fluorine atom at the 5-position of the phenyl ring is particularly noteworthy, as fluorine substitution often enhances metabolic stability and binding affinity in drug molecules. This feature makes it an attractive candidate for further exploration in medicinal chemistry.

In recent studies, researchers have been investigating the cyano-substituted phenyl ring as a key structural motif in the development of novel therapeutic agents. The cyano group introduces a polar site that can interact with biological targets, potentially improving drug efficacy. Additionally, the benzyl group serves as a protecting group for amino functionalities, allowing for selective modifications during synthetic processes.

The compound's significance extends to its role as an intermediate in the synthesis of more complex molecules. For instance, it can be used to construct heterocyclic structures that are prevalent in many pharmacologically active compounds. The fluorinated phenyl ring is particularly valuable in this context, as it can influence both the electronic properties and pharmacokinetic behavior of the final product.

Recent advancements in computational chemistry have enabled researchers to predict the properties and reactivities of Benzyl N-(2-cyano-5-fluorophenyl)carbamate with greater accuracy. These computational methods allow for the design of experiments that optimize synthetic routes and improve yields. Furthermore, they provide insights into the compound's interactions with biological targets, which is essential for drug discovery efforts.

The pharmaceutical industry has shown interest in this compound due to its potential applications in treating various diseases. For example, derivatives of this molecule have been explored as candidates for antiviral and anticancer therapies. The cyano group and fluorine atom are particularly important in these applications, as they can modulate binding interactions with biological receptors.

Synthetic methodologies for Benzyl N-(2-cyano-5-fluorophenyl)carbamate have been refined over time, leading to more efficient and scalable processes. Modern synthetic techniques often involve transition metal catalysis and green chemistry principles to minimize waste and improve sustainability. These advancements are crucial for ensuring that pharmaceutical intermediates like this one can be produced reliably and environmentally responsibly.

The compound's structural features also make it a valuable tool for academic research. Researchers use it as a model system to study fundamental chemical reactions and develop new synthetic strategies. Its versatility allows for modifications at multiple sites, enabling the exploration of diverse chemical space.

In conclusion, Benzyl N-(2-cyano-5-fluorophenyl)carbamate (CAS No. 2770487-56-2) is a multifaceted compound with significant potential in pharmaceutical chemistry. Its unique structural features, including the benzyl group, cyano-substituted phenyl ring, and fluorine atom, make it a valuable intermediate for drug development. Recent research highlights its role in synthesizing bioactive molecules and underscores its importance in medicinal chemistry.